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Abstract

5-Amino-2-mercaptobenzimidazole (5-AMB) is a versatile heterocyclic compound featuring a
benzimidazole core with amino and thiol functionalities. This guide provides a comprehensive
overview of its chemical and physical properties, synthesis, and diverse applications, with a
focus on its roles in corrosion inhibition, nanotechnology, and biomedicine. Detailed
experimental protocols for its synthesis and key applications are presented, alongside a
summary of its quantitative data. Furthermore, this document illustrates key experimental
workflows and reaction mechanisms through structured diagrams to facilitate a deeper
understanding of its utility in research and development.

Chemical and Physical Properties

5-Amino-2-mercaptobenzimidazole is an off-white to light brown crystalline powder. Its core
structure, a fusion of benzene and imidazole rings, along with its reactive amino and thiol
groups, underpins its diverse chemical reactivity and wide-ranging applications.

Chemical Identifiers and Molecular Structure
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Property Value

IUPAC Name 5-amino-1,3-dihydro-2H-benzimidazole-2-thione
CAS Number 2818-66-8

Molecular Formula C7H7NsS

Molecular Weight 165.22 g/mol

Canonical SMILES

C1=CC2=C(C=C1N)NC(=S)N2

InChl Key

BXDMTLVCACMNJO-UHFFFAOYSA-N

Physical Properties

Property Source

Melting Point 240-244 °C

Appearance Off-white to light brown solid [1]
Soluble in DMSO, Chloroform,

Solubility Dichloromethane, Ethyl [1]

Acetate, Acetone

Spectral Data

Technique

Data

1H-NMR (DMSO-ds)

5: 4.98 (br. s, 2H, -NH2), 6.40-6.43 (m, 2H, Ar-
H), 6.81-6.85 (d, J=9.0 Hz, 1H, Ar-H), 12.06 (br.
s, 1H, -NH)[1]

13C-NMR (DMSO-ds)

0: 165.9 (C=S), 144.9, 133.4, 123.6, 109.8, 94.4
(Ar-C)[1]

IR (KBr, cm™1)

3362, 3295, 3173 (-NHz and -NH stretching),
1637, 1622, 1507 (C=C and C=N stretching)[1]

Synthesis of 5-Amino-2-mercaptobenzimidazole
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The most common synthetic route to 5-Amino-2-mercaptobenzimidazole involves the

reduction of its nitro precursor, 2-mercapto-5-nitrobenzimidazole.

Experimental Protocol: Reduction of 2-Mercapto-5-
hitrobenzimidazole[2]

Materials:

2-Mercapto-5-nitrobenzimidazole

Iron fillings

Ethanol

Water

Concentrated Hydrochloric Acid (HCI)

Saturated Sodium Bicarbonate solution

Celite

Procedure:

A mixture of 2-mercapto-5-nitrobenzimidazole (10.0 g), iron fillings (8.0 g), ethanol (80 mL),
and water (10 mL) is placed in a round-bottom flask and refluxed.

Concentrated HCI (1.2 mL) is added dropwise over approximately 12 minutes to the refluxing
mixture.

The resulting dark brown mixture is refluxed for an additional 1.5 hours.

The reaction mixture is then cooled in an ice bath and neutralized to pH 7.0 with a saturated
sodium bicarbonate solution.

The mixture is diluted with ethanol (50 mL), slurried with celite (0.82 g), and filtered through a
bed of celite.
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e The filter cake is washed with ethanol (3 x 100 mL).

e The combined filtrate is concentrated under reduced pressure to yield a light brown solid.

e The crude product is crystallized from hot water to afford 5-Amino-2-

mercaptobenzimidazole as a light brown solid.
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Synthesis workflow for 5-Amino-2-mercaptobenzimidazole.

Applications in Research and Development

5-Amino-2-mercaptobenzimidazole has demonstrated significant potential in several
scientific and industrial fields due to its unique molecular structure.

Corrosion Inhibition

5-AMB is an effective corrosion inhibitor for various metals, including copper and steel.[2][3] It
forms a protective self-assembled monolayer on the metal surface, mitigating corrosion. The
inhibition mechanism involves the adsorption of the molecule onto the metal surface through
the sulfur and nitrogen atoms, which act as active centers.[2][3]

Materials:

o Copper foil (99.99% purity)

« Ethanol

e 5-Amino-2-mercaptobenzimidazole

o 3 wt.% aqueous NaCl solution

» Deionized water

e Nitrogen gas

Procedure:

o Sample Preparation: Copper foils are cut into 1 cm x 1 cm samples.

o Formation of Adsorbed Layer: The copper samples are immersed overnightina 1 mM
ethanolic solution of 5-Amino-2-mercaptobenzimidazole.

e Rinsing and Drying: After immersion, the samples are briefly rinsed with deionized water and
pure ethanol, and then dried under a stream of nitrogen gas.
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o Electrochemical Measurements: The inhibitor-coated copper samples are then subjected to
electrochemical measurements (e.g., potentiodynamic polarization, electrochemical
impedance spectroscopy) in a 3 wt.% aqueous NaCl solution to evaluate the corrosion

inhibition efficiency.
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Workflow for evaluating corrosion inhibition.

Nanotechnology: Functionalization of Gold
Nanoparticles

The thiol group in 5-AMB allows for its strong covalent attachment to the surface of gold
nanoparticles (AuNPs), enabling their functionalization for various applications, including as
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antimicrobial agents.

A one-pot synthesis method can be employed for the preparation of 5-AMB functionalized gold
nanoparticles.

Materials:

o Tetrachloroauric(lll) acid (HAuCla4) solution

e 5-Amino-2-mercaptobenzimidazole solution
» Deionized water

Procedure:

Prepare aqueous solutions of HAuCls and 5-Amino-2-mercaptobenzimidazole.

 In atypical synthesis, an aqueous solution of 5-Amino-2-mercaptobenzimidazole is added
to an aqueous solution of HAUCla under vigorous stirring.

e The reaction mixture is stirred for a specified period, during which the gold salt is reduced by
the thiol group of 5-AMB, leading to the formation of functionalized gold nanoparticles.

o The formation of the nanoparticles can be monitored by observing the color change of the
solution and can be further characterized by UV-Vis spectroscopy and transmission electron
microscopy (TEM).

Biomedical Applications

While 5-AMB itself has limited antimicrobial activity, its functionalization onto gold nanoparticles
significantly enhances its efficacy. These functionalized nanoparticles have shown potent
antibacterial activity against various bacterial strains.
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Compound/Nanoparticle Minimum Inhibitory Concentration (MIC)
5-Amino-2-mercaptobenzimidazole >128 pg/mL

Gold Nanoparticles >256 pg/mL

5-AMB Functionalized AuNPs ~2 pug/mL

Benzimidazole derivatives are known to be effective enzyme inhibitors. While direct studies on
5-AMB are limited, its derivatives have shown potent inhibitory activity against enzymes like
tyrosinase and a-glucosidase.[4][5] For instance, Schiff base derivatives of 5-amino-1H-
benzo[d]imidazole-2(3H)-thione have demonstrated significant tyrosinase inhibitory activity with
ICso values in the nanomolar to low micromolar range.[4] This suggests that 5-AMB is a
valuable scaffold for designing potent enzyme inhibitors.

The proposed mechanism for tyrosinase inhibition by mercaptobenzimidazole derivatives
involves the chelation of the copper ions in the active site of the enzyme by the sulfur and
nitrogen atoms of the inhibitor.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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